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Compound of Interest

Compound Name: Quinuclidine-4-carboxylic acid

Cat. No.: B1315692

Disclaimer: This guide synthesizes information from safety data sheets of structurally related
compounds and general laboratory safety practices. No specific Safety Data Sheet (SDS) for
Quinuclidine-4-carboxylic acid was publicly available at the time of writing. It is imperative to
consult the direct supplier for a compound-specific SDS before handling and to conduct a
thorough risk assessment. This document is intended to provide essential safety and logistical
information for researchers, scientists, and drug development professionals.

Quinuclidine-4-carboxylic acid and its derivatives are integral in various research and
development applications. Due to its potential hazards, stringent safety protocols are
necessary to ensure the well-being of laboratory personnel and the integrity of the research.
The primary risks associated with this compound include irritation to the skin, eyes, and
respiratory system.

Hazard Identification and Personal Protective
Equipment

The hazard profile of Quinuclidine-4-carboxylic acid necessitates a comprehensive personal
protective equipment (PPE) strategy to minimize exposure. The following table summarizes the
recommended PPE for handling this compound.
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PPE Category

Recommended Equipment

Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z.87.1
standards. A face shield should
be worn over goggles when
splashing or significant dust

generation is likely.[1][2]

Protects against eye irritation
from dust particles and

potential splashes.[1][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[3][4] A
fully buttoned, chemical-
resistant lab coat.[1] Fully
enclosed shoes made of a

chemical-resistant material.[1]

Prevents skin irritation upon
contact.[5] Gloves should be
inspected for defects before
use and changed immediately

if contaminated.[1]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
a certified chemical fume hood,
to minimize inhalation of dust.
[1][4] If engineering controls
are insufficient, a NIOSH-
approved respirator is

required.[6]

Prevents respiratory tract
irritation from airborne

particles.[7]

Quantitative Data Summary

The following table provides a summary of the available quantitative data for Quinuclidine-4-

carboxylic acid and its hydrochloride salt.
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Quinuclidine-4-carboxylic Quinuclidine-4-carboxylic

Identifier . . ]

acid acid hydrochloride
CAS Number 55022-88-3[8][9][10] 40117-63-3[11]
Molecular Formula C8H13NO2[8][9][10] C8H14CINO2[11]
Molecular Weight 155.19 g/mol [8][9][10] 191.66 g/mol [11]
Physical Form Solid[9] Solid
Purity 98%[9][10] Not specified

2-8°C, sealed in dry Inert atmosphere, room
Storage Temperature »

conditions[8][9] temperature

H302 (Harmful if swallowed),

H315 (Causes skin irritation),
Hazard Statements Not specified H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Signal Word Not specified Warning

Pictograms Not specified GHSO07 (Exclamation mark)

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and regulatory compliance.
Safe Handling Protocol
o Preparation and Engineering Controls:

o Designate a specific handling area, preferably within a chemical fume hood.[1][12]

o Ensure the fume hood is certified and functioning correctly.[4]

o Assemble all necessary equipment, including spatulas, weigh boats, and labeled waste
containers, before handling the chemical.[1]
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e Donning PPE:

o Put on all required PPE as detailed in the table above, ensuring gloves are correctly sized
and free of defects.[1]

e Chemical Handling:
o Handle the solid compound carefully to avoid generating dust.[4]
o If transferring the chemical, do so within the fume hood to contain any airborne patrticles.
o Keep containers tightly sealed when not in use.[13]
o Decontamination and Doffing PPE:
o Clean the work area with an appropriate solvent, followed by soap and water.[4]

o Remove PPE in the correct order to prevent cross-contamination (gloves first, then lab
coat and eye protection).[1]

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1][13]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and adhere to regulations.
[14]

e Waste Segregation and Collection:

o Solid Waste: All disposable materials contaminated with Quinuclidine-4-carboxylic acid
(e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled
hazardous waste container.[1]

o Unused Compound: The original container with any remaining compound must be
disposed of as hazardous chemical waste.[1]

» Disposal Method:
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o Dispose of all waste materials in accordance with federal, state, and local environmental
regulations.[14]

o The compound may be dissolved or mixed with a combustible solvent and incinerated in a
chemical incinerator equipped with an afterburner and scrubber.[14]

o Do not empty into drains.[14]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow of operations for safely handling
Quinuclidine-4-carboxylic acid.
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Safe Handling and Disposal Workflow for Quinuclidine-4-carboxylic Acid
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Caption: Workflow for safe handling and disposal of Quinuclidine-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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